2-[(4-benzyl-5-methyl-1H-imidazol-2-yl)sulfanyl]-N-(1-cyano-1,2-dimethylpropyl)propanamide

• IUPAC Name: 2-[(4-benzyl-5-methyl-1H-imidazol-2-yl)sulfanyl]-N-(2-cyano-3-methylbutan-2-yl)propanamide
• InChI: InChI=1S/C20H26N4OS/c1-13(2)20(5,12-21)24-18(25)15(4)26-19-22-14(3)17(23-19)11-16-9-7-6-8-10-16/h6-10,13,15H,11H2,1-5H3,(H,22,23)(H,24,25)
• InChI Key: ZFDXFDLCDVTODK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N1)SC(C)C(=O)NC(C)(C#N)C(C)C)CC2=CC=CC=C2
• Molecular Formula: C20H26N4OS
• Molecular Weight: 370.5 g/mol

Description

Synthesis Analysis

Imidazole compounds can be synthesized through various methods. For instance, a one-pot, four-component synthesis of 1,2,4-trisubstituted 1H-imidazoles was achieved in very good yields by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole compounds can participate in a variety of chemical reactions. For instance, a one-pot, four-component synthesis of 1,2,4-trisubstituted 1H-imidazoles was achieved in very good yields by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their specific structure and the biological target they interact with. Many imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities, suggesting that imidazole compounds have a promising future in drug development.